Cas no 20491-91-2 (2,4,5-Trimethoxyphenol)

• Product Name: 2,4,5-Trimethoxyphenol
• CAS No: 20491-91-2
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD17015434
• CID: 840105
• PubChem ID: 12445134
• Update Time: 2025-04-19

2,4,5-Trimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,5-trimethoxy-
• 2,4,5-trimethoxyphenol
• LogP
• NSC818361
• W12391
• AS-57806
• SCHEMBL1402467
• Asarylalkohol
• MFCD17015434
• 1,2-Benzenedicarbonyldichloride
• FT-0719880
• NSC-818361
• CS-0036238
• 20491-91-2
• AKOS022641540
• DB-010032
• STL576785
• QUPHIMRKLSEULX-UHFFFAOYSA-N
• 2,4,5-Trimethoxyphenol

• MDL： MFCD17015434
• Inchi： 1S/C9H12O4/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5,10H,1-3H3
• InChI Key： QUPHIMRKLSEULX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1OC)O)OC

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 312.6°C at 760 mmHg
• Flash Point: 142.9°C
• Refractive Index: 1.514
• PSA: 47.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols